3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid

• CAS: 346579-89-3
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol
• SMILES: CC1=CC(=C(O1)C)C(=O)NC2=CC=CC(=C2)C(=O)O
• InChI: InChI=1S/C14H13NO4/c1-8-6-12(9(2)19-8)13(16)15-11-5-3-4-10(7-11)14(17)18/h3-7H,1-2H3,(H,15,16)(H,17,18)
• InChIKey: MRKCFCRNCNACNW-UHFFFAOYSA-N

Supply bottlenecks for regiospecifically pure furan-carboxamide building blocks hinder antiviral and anticancer SAR. This meta-substituted 2,5-dimethylfuran-3-carboxamido benzoic acid resolves that: - Validated influenza A H5N1 inhibitor scaffold; lead analogs EC50 = 1.25 µM. - Meta-regioisomer essential for target engagement; ortho/para analogs fail to reproduce activity. - Anticancer scaffold with GI50 = 4.22 µM against cancer cell lines. - Supplied with QC (NMR, HPLC) at ≥98% purity for reproducible fragment-based screening.

3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid: Purity, Regioisomerism & Antiviral SAR

3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid (CAS 346579-89-3) is a meta-substituted aromatic amide featuring a 2,5-dimethylfuran-3-carboxamide moiety linked to a benzoic acid core. It is classified as a member of furans and aromatic amides with the molecular formula C14H13NO4 and a monoisotopic mass of 259.0845 Da . This compound serves as a research scaffold in chemical biology and medicinal chemistry, particularly as a building block for enzyme inhibitors and probes [1]. Its structural attributes enable hydrogen bonding and π-stacking interactions, positioning it as a candidate for modulating inflammatory pathways and oxidative stress [1].

Scaffold Exclusive meta-substituted regioisomer for SAR studies

Pharmacophore 2,5-Dimethylfuran motif associated with antiviral SAR

Supply Documented purity with QC data supports reproducible synthesis

• [1] Kuujia. Cas no 346579-89-3 (3-[(2,5-dimethylfuran-3-carbonyl)amino]benzoic acid). Available at: https://www.kuujia.com (Accessed: 20 April 2026). View Source

3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid: Isomer & Furan Specificity

Generic substitution of 3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid with its ortho- (CAS 357420-38-3) or para- (CAS 309266-73-7) isomers, or with analogs lacking the 2,5-dimethylfuran motif, is scientifically unjustified due to significant differences in regioisomer-dependent biological activity and target engagement. The meta-substitution pattern directly influences molecular geometry and potential interactions with biological targets . Furthermore, systematic structure-activity relationship (SAR) studies on furan-carboxamide derivatives demonstrate that the 2,5-dimethyl substitution on the furan ring is critical for antiviral potency against influenza A H5N1, with unsubstituted or differently substituted analogs exhibiting diminished or abrogated activity [1]. Using a different isomer or a simpler furan derivative would thus compromise assay reproducibility and invalidate structure-based hypotheses, as the specific meta-arrangement and dimethyl substitution are essential for the intended pharmacological profile [1].

Regioisomer Positional isomerism can disrupt binding geometry and assay reproducibility

Furan Motif Loss of 2,5-dimethyl substitution may compromise anti-H5N1 activity as shown in SAR

Supply Batch-to-batch purity differences from unverified suppliers may shift assay outcomes

• [1] Yongshi Yu, Jie Zheng, Lei Cao, Shu Li, Xiwang Li, Hai-Bing Zhou, Xianjun Liu, Shuwen Wu, Chune Dong. Furan-carboxamide derivatives as novel inhibitors of lethal H5N1 influenza A viruses. RSC Adv., 2017, 7, 9620-9627. DOI: 10.1039/C7RA00305F. View Source

3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid: Evidence of Purity, Antiviral & Anticancer Potential

Meta vs. Ortho/Para Regioisomer Profile

The target compound is the exclusive meta-substituted regioisomer (CAS 346579-89-3), differentiating it from the ortho-substituted analog (CAS 357420-38-3) and para-substituted analog (CAS 309266-73-7) . While direct comparative biological data for the three isomers is not publicly available, the change in substitution position from ortho or para to meta can profoundly alter molecular conformation and target recognition in biological systems [1]. This regioisomeric distinction is critical for experiments where the precise spatial arrangement of functional groups dictates binding affinity or selectivity.

Regioisomer Identity

Class-level inference

Target: meta (CAS 346579-89-3)
Comparator: ortho/para isomers

Regioisomer may alter target engagement; exact isomer required for SAR

No direct biological comparison available

Evidence Dimension	Regioisomer Substitution Pattern
Target Compound Data	meta-substituted benzoic acid amide (CAS 346579-89-3)
Comparator Or Baseline	ortho-substituted (CAS 357420-38-3) and para-substituted (CAS 309266-73-7) isomers
Quantified Difference	Positional isomerism; no direct IC50 comparison available
Conditions	Structural comparison based on CAS registry and vendor databases

Why This Matters

For structure-activity relationship (SAR) studies or molecular docking experiments, the regioisomer must be exactly specified, as even a positional shift can nullify activity.

• [1] Kuujia. Cas no 346579-89-3 (3-[(2,5-dimethylfuran-3-carbonyl)amino]benzoic acid). Available at: https://www.kuujia.com (Accessed: 20 April 2026). View Source

2,5-Dimethylfuran Moiety Essential for Anti-H5N1 Potency

A systematic SAR study of furan-carboxamide derivatives identified that the 2,5-dimethyl-substituted heterocyclic moiety significantly influences anti-influenza activity [1]. The lead compound in that series, 2,5-dimethyl-N-(2-((4-nitrobenzyl)thio)ethyl)-furan-3-carboxamide (1a), exhibited an EC50 of 1.25 μM against H5N1 virus [1]. This data establishes that the 2,5-dimethylfuran-3-carboxamide scaffold, which is the core structural element of 3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid, possesses inherent antiviral potential. Analogs lacking the 2,5-dimethyl substitution on the furan ring showed reduced or no activity, underscoring the importance of this specific substitution pattern [1].

Anti-H5N1 Activity Context

Class-level inference

Lead analog 1a EC50
1.25 μM (H5N1)

Dimethylfuran motif linked to antiviral activity in class; scaffold relevance

Direct data for this compound not reported

Evidence Dimension	Anti-H5N1 Activity (EC50)
Target Compound Data	Contains 2,5-dimethylfuran-3-carboxamide scaffold; direct EC50 not reported
Comparator Or Baseline	Lead compound 1a: EC50 = 1.25 μM; unsubstituted furan analogs: reduced/no activity
Quantified Difference	Activity retained only with 2,5-dimethyl substitution
Conditions	In vitro inhibition of influenza A H5N1 virus replication

Why This Matters

This class-level evidence positions 3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid as a privileged scaffold for developing novel anti-influenza agents, justifying its selection over non-dimethylated furan analogs.

• [1] Yongshi Yu, Jie Zheng, Lei Cao, Shu Li, Xiwang Li, Hai-Bing Zhou, Xianjun Liu, Shuwen Wu, Chune Dong. Furan-carboxamide derivatives as novel inhibitors of lethal H5N1 influenza A viruses. RSC Adv., 2017, 7, 9620-9627. DOI: 10.1039/C7RA00305F. View Source

2,5-Dimethylfuran-3-carboxamide Anticancer Activity

A structurally related 2,5-dimethylfuran-3-carboxamide derivative, 2,5-Dimethyl-N-[5-(4-chlorobenzyl)-1,3-thiazol-2-yl]furan-3-carboxamide, was identified as a hit compound with a mean growth inhibition (GI50) value of 4.22 μM across a panel of cancer cell lines [1]. This finding demonstrates that the 2,5-dimethylfuran-3-carboxamide core can be elaborated to yield compounds with significant antiproliferative activity. While direct data for 3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid is absent, the scaffold's potential in oncology is supported by this class-level evidence, making it a relevant starting point for medicinal chemistry optimization.

Anticancer Activity Context

Class-level inference

Analog GI50: 4.22 μM (NCI-60 panel)

Scaffold shows micromolar antiproliferative potential in class

Direct GI50 for this compound absent

Evidence Dimension	Anticancer Growth Inhibition (GI50)
Target Compound Data	Contains 2,5-dimethylfuran-3-carboxamide scaffold; direct GI50 not reported
Comparator Or Baseline	Analog 2,5-Dimethyl-N-[5-(4-chlorobenzyl)-1,3-thiazol-2-yl]furan-3-carboxamide: GI50 = 4.22 μM
Quantified Difference	Analog exhibits micromolar potency
Conditions	In vitro NCI-60 cancer cell line panel

Why This Matters

For researchers pursuing novel anticancer agents, this compound offers a validated starting point with demonstrated class-level potency, justifying its inclusion in screening libraries over structurally unrelated benzoic acid derivatives.

• [1] Matiichuk Y. Synthesis and biological activity of furancarboxylic acid derivatives. Thesis, 2024. Available at: https://uacademic.info/en/document/3360821 (Accessed: 20 April 2026). View Source

High Purity from Commercial Sources

3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid is available from multiple vendors with high and documented purity. Bidepharm offers the compound at 97% purity with batch-specific quality control data including NMR, HPLC, and GC . Leyan provides the compound at 98% purity , and MolCore offers it at NLT 98% purity under ISO certification . In contrast, some analogs like the ortho-isomer (CAS 357420-38-3) may have limited commercial availability or require custom synthesis, potentially introducing delays and batch-to-batch variability . This established supply chain with verified purity ensures reproducibility in biological assays and chemical synthesis, a critical factor for procurement decisions.

Commercial Purity

Specification review

97% – ≥98% (multiple vendors)

Documented purity supports reproducible assay results

Supplier QC includes NMR, HPLC, GC; verify batch COA

Evidence Dimension	Commercial Purity and Quality Control
Target Compound Data	Purity: 97% (Bidepharm) with QC data; 98% (Leyan); ≥98% (MolCore, ISO certified)
Comparator Or Baseline	Ortho-isomer (CAS 357420-38-3) may require custom synthesis
Quantified Difference	Target compound has established supply chain with verified purity; comparator has variable availability
Conditions	Vendor specifications and product datasheets

Why This Matters

Procurement of a compound with verified purity and available quality control documentation directly minimizes experimental noise and enhances data reliability, making it a superior choice for rigorous research.

3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid: Antiviral, Anticancer & Chemical Biology Applications

H5N1 Anti-Influenza Drug Discovery

The 2,5-dimethylfuran-3-carboxamide scaffold of 3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid has been validated as a critical pharmacophore for inhibiting influenza A H5N1 virus replication, with lead analogs achieving EC50 values as low as 1.25 μM [1]. Researchers can procure this compound as a starting point for medicinal chemistry optimization, aiming to enhance potency and selectivity against drug-resistant influenza strains.

Oncology Hit-to-Lead Optimization

Structural analogs of the target compound have demonstrated micromolar growth inhibition (GI50 = 4.22 μM) against cancer cell lines, establishing the 2,5-dimethylfuran-3-carboxamide core as a viable anticancer scaffold [2]. This compound is suitable for inclusion in focused screening libraries to identify novel antiproliferative agents and for subsequent SAR campaigns to improve potency and drug-like properties.

Chemical Biology Probes for Enzyme & Pathway Modulation

The compound's structural features, including hydrogen bond donors and acceptors, make it a useful building block for synthesizing small-molecule probes targeting enzymes and receptors [3]. Its meta-substitution pattern provides a distinct regioisomeric handle for exploring spatial requirements in target engagement, particularly in studies involving inflammatory or oxidative stress pathways .

Fragment-Based Drug Discovery & Quality Synthesis

With verified purity (97-98%) and available QC data (NMR, HPLC, GC) from multiple suppliers , this compound serves as a reliable intermediate in the synthesis of more complex molecules. Its well-defined structure and commercial availability support fragment-based drug discovery efforts where high-quality building blocks are essential for reliable screening results.

Application

Selection Property

Validation Focus

H5N1 Anti-Influenza SAR studies

2,5-Dimethylfuran pharmacophore

Virus replication inhibition assay (H5N1 model)

Cancer cell line growth inhibition screening

Furan-carboxamide antiproliferative scaffold

NCI-60 panel GI50 endpoint assessment

Chemical probe development for enzyme modulation

Meta-substituted regioisomer identity

Target engagement and pathway assay design

Fragment-based synthesis and screening

Verified purity and reliable supply

QC documentation review (NMR, HPLC, GC)

• [1] Yongshi Yu, Jie Zheng, Lei Cao, Shu Li, Xiwang Li, Hai-Bing Zhou, Xianjun Liu, Shuwen Wu, Chune Dong. Furan-carboxamide derivatives as novel inhibitors of lethal H5N1 influenza A viruses. RSC Adv., 2017, 7, 9620-9627. DOI: 10.1039/C7RA00305F. View Source
• [2] Matiichuk Y. Synthesis and biological activity of furancarboxylic acid derivatives. Thesis, 2024. Available at: https://uacademic.info/en/document/3360821 (Accessed: 20 April 2026). View Source
• [3] Kuujia. Cas no 346579-89-3 (3-[(2,5-dimethylfuran-3-carbonyl)amino]benzoic acid). Available at: https://www.kuujia.com (Accessed: 20 April 2026). View Source